3-(allylamino)-6-(4-methylbenzyl)-1,2,4-triazin-5(4H)-one

• IUPAC Name: 6-[(4-methylphenyl)methyl]-3-(prop-2-enylamino)-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C14H16N4O/c1-3-8-15-14-16-13(19)12(17-18-14)9-11-6-4-10(2)5-7-11/h3-7H,1,8-9H2,2H3,(H2,15,16,18,19)
• InChI Key: QKOGWWURHKJGNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC2=NN=C(NC2=O)NCC=C
• Molecular Formula: C14H16N4O
• Molecular Weight: 256.30 g/mol
• CAS No.: 899943-49-8

Description

3-(allylamino)-6-(4-methylbenzyl)-1,2,4-triazin-5(4H)-one, also known as S-triazine, is a heterocyclic compound that has been studied for its potential applications in various fields of science.

Scientific Research Applications

Synthesis and Characterization of High-Performance Materials

One area of application involves the synthesis and characterization of novel materials. For instance, compounds related to 3-(allylamino)-6-(4-methylbenzyl)-1,2,4-triazin-5(4H)-one have been used in the development of new benzoxazine monomers containing allyl groups. These monomers exhibit thermal polymerization properties leading to thermosets with excellent thermomechanical properties, higher thermal stability, and improved Tg (glass transition temperature) compared to their non-allyl counterparts (Agag & Takeichi, 2003).

Structural and Antimicrobial Studies

Derivatives of this compound have been analyzed for their structural properties and potential antimicrobial activities. For example, a study on 1,2,4-triazole derivatives containing substituted benzyl and benzylamino groups revealed intermolecular hydrogen bonding and weak pi-pi stacking interactions, suggesting implications for designing molecules with specific interaction capabilities (Yilmaz et al., 2005).

Anticancer Drug Development

The synthesis and structure elucidation of novel fused 1,2,4-triazine derivatives demonstrate significant inhibitory effects on CYP1A1 activity, highlighting their potential as anticancer drugs. This suggests that compounds structurally related to this compound could be explored further for their therapeutic applications (El Massry et al., 2012).

Advanced Dental Materials

Research has also focused on the potential use of triazine monomers, including those related to this compound, in dentistry. These monomers, capable of reacting with dentinal collagen, could enhance the adhesive strength of restorative resins to dentin, indicating their value in developing new dentin-bonding agents (Lee, Liu, & Gong, 1986).

Antioxidant Activity

Compounds derived from this compound have been evaluated for their antioxidant activity. The synthesis and antioxidant evaluation of novel phenothiazine linked substituted benzylideneamino-1,2,4-triazole derivatives demonstrate potent antioxidant activity, highlighting the chemical's potential in therapeutic applications focusing on oxidative stress (Maddila et al., 2015).